2-(2-Methyl-thiazol-4-yl)ethylene oxide

• Molecular Formula: C6H7NOS
• Molecular Weight: 141.19 g/mol
• IUPAC Name: 2-methyl-4-(oxiran-2-yl)-1,3-thiazole
• InChI: InChI=1S/C6H7NOS/c1-4-7-5(3-9-4)6-2-8-6/h3,6H,2H2,1H3
• InChI Key: RQQHZQQTHMRTNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2CO2

Description

2-(2-Methyl-thiazol-4-yl)ethylene oxide is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.2 g (0.048 mol) of Trimethylsulphonium iodide are dissolved in 42 ml of dimethyl sulphoxide and added dropwise to a stirred solution, which is maintained at 0° C., of 1.14 g of sodium hydride in 50 ml of dimethyl sulphoxide/tetrahydrofuran (1:1). After 60 minutes, a solution of 6.1 g of 2-methyl-4-formylthiazole in 25 ml of tetrahydrofuran is added dropwise at 0° C., and the mixture is stirred at room temperature for 3 hours. It is then cooled to 0° C., 9.6 ml of water are added dropwise, and the mixture is extracted with ether. The ethereal phase is extracted by shaking 2× with water, dried and concentrated. The resulting oil is purified on a silica gel column using toluene/ethyl acetate (65:35) as eluant.